4-chloro-N-(propan-2-yl)pyridine-3-sulfonamide
Overview
Description
4-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide (4CNPPS) is an organic compound belonging to the class of pyridine-3-sulfonamides. It is a yellowish-white, crystalline solid with a melting point of 135-137°C. 4CNPPS is used as an intermediate for the synthesis of various drugs, such as antifungals, antibiotics, and antivirals. 4CNPPS is also used in research laboratories for the study of biochemical and physiological processes.
Scientific Research Applications
4-chloro-N-(propan-2-yl)pyridine-3-sulfonamide has been used in several scientific research applications. It is used as a model compound to study the structure and reactivity of pyridine-3-sulfonamides. This compound has also been used in the study of the mechanism of action of various drugs, such as antifungals, antibiotics, and antivirals. It has also been used to study the biochemical and physiological effects of drugs on living organisms.
Mechanism of Action
Target of Action
The primary target of 4-chloro-N-(propan-2-yl)pyridine-3-sulfonamide is the Phosphoinositide 3-kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a valuable target in the development of therapeutic drugs .
Mode of Action
The compound interacts with its target, PI3K, by inhibiting its activity . This inhibition is achieved through the compound’s interaction with the ATP-binding site of the enzyme, preventing the phosphorylation and activation of downstream signaling pathways .
Biochemical Pathways
The inhibition of PI3K affects several downstream pathways. One of the most significant is the Akt signaling pathway , which plays a key role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription and cell migration . By inhibiting PI3K, the compound prevents the activation of Akt, thereby influencing these cellular processes .
Pharmacokinetics
Factors such as stereochemistry and the spatial orientation of substituents can impact the bioavailability of these compounds .
Result of Action
The result of the compound’s action is the inhibition of PI3K activity, leading to the suppression of the Akt signaling pathway . This can result in decreased cell proliferation and increased apoptosis, making the compound potentially useful in the treatment of conditions characterized by overactive PI3K/Akt signaling, such as certain types of cancer .
Advantages and Limitations for Lab Experiments
The main advantage of using 4-chloro-N-(propan-2-yl)pyridine-3-sulfonamide in laboratory experiments is that it is a relatively simple compound to synthesize and use. It is also relatively inexpensive and can be easily obtained from chemical suppliers. However, the effects of this compound can vary depending on the organism being studied, and it may not be effective in all cases.
Future Directions
There are several potential future directions for research involving 4-chloro-N-(propan-2-yl)pyridine-3-sulfonamide. These include further studies into the mechanism of action of the compound, as well as studies into its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of this compound could lead to new discoveries and applications. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of producing the compound.
Properties
IUPAC Name |
4-chloro-N-propan-2-ylpyridine-3-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2S/c1-6(2)11-14(12,13)8-5-10-4-3-7(8)9/h3-6,11H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGFUAIQLURUVMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=C(C=CN=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00441454 | |
Record name | 4-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59582-92-2 | |
Record name | 4-Chloro-N-(propan-2-yl)pyridine-3-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.